Cas no 1261904-47-5 (5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid)

5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid structure
1261904-47-5 structure
Product Name:5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
CAS No:1261904-47-5
MF:C14H12ClNO3
MW:277.702982902527
CID:2762480
PubChem ID:53223453
Update Time:2025-04-21

5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid, 95%
    • 5-(3-CHLORO-2-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
    • MFCD18317584
    • 1261904-47-5
    • DTXSID40687612
    • 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C14H12ClNO3/c1-8-10(4-3-5-12(8)15)9-6-11(14(17)18)13(19-2)16-7-9/h3-7H,1-2H3,(H,17,18)
    • InChI Key: PJXBIWBYEUNGQI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 277.0505709Da
  • Monoisotopic Mass: 277.0505709Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 59.4Ų
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